3-chloro-N-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)benzamide

• IUPAC Name: 3-chloro-N-[[1-(3,4-difluorophenyl)tetrazol-5-yl]methyl]benzamide
• InChI: InChI=1S/C15H10ClF2N5O/c16-10-3-1-2-9(6-10)15(24)19-8-14-20-21-22-23(14)11-4-5-12(17)13(18)7-11/h1-7H,8H2,(H,19,24)
• InChI Key: NQVUTHYBJFKEJS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C(=O)NCC2=NN=NN2C3=CC(=C(C=C3)F)F
• Molecular Formula: C15H10ClF2N5O
• Molecular Weight: 349.72 g/mol

Description

3-chloro-N-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)benzamide is a chemical compound that has gained attention in the scientific research field due to its potential therapeutic applications. This compound is synthesized through a specific method and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments.

Scientific Research Applications

Benzamides are a significant class of amide compounds. These compounds have been widely used in various fields:

Medical and Biological Applications

Benzamides have been widely used in the medical and biological fields. They have potential applications in the treatment of cancer, hypercholesterolemia, juvenile hyperactivity, and more. They also exhibit anti-tumour, anti-microbial, antibacterial, anti-fungal, anti-HSV, antioxidant, analgesic, and anti-inflammatory properties.

Industrial Applications

Amide compounds are also used in various industrial sectors such as the plastic, rubber industry, paper industry, and agriculture.

Drug Discovery

Recently, amide compounds have been used in drug discovery. They are widespread structural compounds that are found in potential biological molecules, such as natural products, proteins, synthetic intermediates, and commercial drugs.

Synthesis of Benzamides

Benzamides can be synthesized through direct condensation of carboxylic acids and amines under ultrasonic irradiation in the presence of Lewis acidic ionic liquid immobilized on diatomite earth. This method is green, rapid, mild, and highly efficient.

Biological Potential of Indole Derivatives

Indole derivatives, which can include benzamides, possess various biological activities. These include antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities. This has created interest among researchers to synthesize a variety of indole derivatives.

Antioxidant and Antibacterial Activities

Some benzamide compounds have been synthesized and tested for their antioxidant and antibacterial activities. These compounds were synthesized starting from 2,3-dimethoxybenzoic acid or 3-acetoxy-2-methylbenzoic acid and amine derivatives.